Cas no 2229342-66-7 (2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylprop-2-enoic acid)

• Product Name: 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylprop-2-enoic acid
• CAS No: 2229342-66-7
• MF: C₁₀H₈N₄O₂
• MW: 216.19612121582
• CID: 6319705
• PubChem ID: 165673244
• Update Time: 2025-05-23

2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylprop-2-enoic acid
• 2229342-66-7
• 2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]prop-2-enoic acid
• EN300-1781877

• Inchi： 1S/C10H8N4O2/c1-7(10(15)16)8-2-3-9(12-4-8)14-6-11-5-13-14/h2-6H,1H2,(H,15,16)
• InChI Key： NKSCOIGTMFPBFV-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1=CN=C(C=C1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 216.06472551g/mol
• Monoisotopic Mass: 216.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.9Ų

Additional information on 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylprop-2-enoic acid

Exploring the Potential of 2-6-(1H-1,2,4-Triazol-1-yl)pyridin-3-ylprop-2-enoic Acid

The compound with CAS No 2229342667, known as 2-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)propenoic acid, has recently garnered significant attention in the field of organic chemistry and pharmacology. This molecule belongs to the class of triazolopyridine derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound is characterized by a pyridine ring substituted with a 1H-triazole group at position 6 and a propenoic acid moiety at position 3. This unique combination of functional groups endows the molecule with intriguing chemical and biological properties.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery. Researchers have reported that the molecule exhibits potent anti-inflammatory and antioxidant activities, making it a potential lead for developing novel therapeutic agents. The presence of the triazole group is particularly significant, as it has been shown to enhance the bioavailability and stability of such compounds. Furthermore, the propenoic acid moiety contributes to the molecule's ability to interact with various biological targets, including enzymes and receptors.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of an appropriately substituted pyridine derivative with a triazole precursor in the presence of a coupling agent. The optimization of reaction conditions has been a focus of recent studies, with researchers exploring the use of microwave-assisted synthesis and catalytic systems to improve yield and purity.

The biological evaluation of this compound has revealed its potential in several therapeutic areas. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress. These findings suggest that the compound could be developed into a drug for treating conditions such as arthritis and neurodegenerative diseases. Additionally, preliminary in vitro studies have indicated that this compound may possess anticancer properties by targeting specific pathways involved in tumor growth and metastasis.

Another area of interest is the exploration of this compound's pharmacokinetic properties. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) profile using various in vitro models. The results indicate that the compound has favorable pharmacokinetic characteristics, including moderate solubility and permeability. These attributes are critical for ensuring that the compound can be effectively delivered to its target site within the body.

Moreover, computational studies have played a pivotal role in understanding the molecular interactions of this compound with biological targets. Molecular docking simulations have revealed that the molecule can bind effectively to several protein targets associated with inflammatory and oncological processes. These insights have guided further experimental studies aimed at validating these interactions and assessing their therapeutic relevance.

In conclusion, 2-(6-(1H-1,2,4-triazol-1-yll)pyridin -3 - yl ) propenoic acid represents a compelling candidate for further exploration in drug discovery. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in developing novel therapeutic agents. As research continues to unfold, this compound holds great potential for advancing our understanding of triazolopyridine derivatives and their applications in medicine.